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Compound of Interest

Compound Name: m-Cresol Purple

Cat. No.: B1664126 Get Quote

Essential Safety and Handling Guide for m-Cresol
Purple
For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of all chemical reagents is paramount. This guide provides immediate and

essential safety protocols, operational procedures, and disposal plans for m-Cresol Purple,

ensuring the well-being of laboratory personnel and adherence to safety standards. While m-
Cresol Purple is not classified as a hazardous substance under OSHA or GHS guidelines,

prudent laboratory practices are always recommended.[1][2]

Key Safety and Physical Data
To facilitate quick reference and risk assessment, the following table summarizes the key

quantitative safety and physical property data for m-Cresol Purple.
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Property Value

Chemical Formula C₂₁H₁₈O₅S

Molecular Weight 382.43 g/mol

Appearance Dark green or dark blue crystalline powder.[1][3]

Odor Odorless.[2]

Solubility Soluble in water and alcohol.

pH Indicator Range
pH 1.2 (red) to 2.8 (yellow) and pH 7.4 (yellow)

to 9.0 (purple).

NFPA Ratings Health: 0, Flammability: 1, Instability: 0.

Operational Plan: From Handling to Storage
Adherence to a standardized operational workflow is critical for minimizing exposure and

preventing contamination. The following step-by-step procedures detail the safe handling of m-
Cresol Purple in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling m-Cresol Purple, all personnel must be equipped with the following personal

protective equipment:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

prevent eye contact with the powder.

Hand Protection: Wear protective gloves, such as nitrile, butyl, or neoprene, to prevent skin

contact. Gloves should be inspected for integrity before use and replaced if damaged. Hands

should be washed thoroughly after removing gloves.

Body Protection: A laboratory coat or overalls should be worn to protect clothing.

Handling Procedures
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Ventilation: Always handle m-Cresol Purple in a well-ventilated area. The use of a chemical

fume hood is recommended, especially when working with the powder, to minimize the

potential for inhalation.

Avoid Dust Formation: Take care to avoid generating dust when handling the solid form of m-
Cresol Purple.

Weighing: If weighing the powder, do so on a tared weigh boat or paper within a fume hood

or an enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, slowly add the m-Cresol Purple powder to

the solvent to avoid splashing.

General Hygiene: Avoid eating, drinking, or smoking in areas where m-Cresol Purple is

handled. Wash hands thoroughly after handling the substance.

Storage Plan
Container: Store m-Cresol Purple in a tightly closed container in a cool, dry, and well-

ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard information.

Accidental Release Measures
In the event of a spill:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal. The spill area should then be

wiped down.

Ventilation: Ensure the area is well-ventilated.

PPE: Wear the appropriate PPE as described above during cleanup.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of m-Cresol Purple, from

initial preparation to final disposal.
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Workflow for Safe Handling of m-Cresol Purple
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Caption: A flowchart outlining the key steps for the safe handling of m-Cresol Purple in a

laboratory environment.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance. All waste containing m-Cresol Purple must be handled in accordance with local,

state, and federal regulations.

Step-by-Step Disposal Guidance
Waste Collection:

Collect solid waste, including unused m-Cresol Purple and contaminated materials (e.g.,

weigh boats, paper towels), in a designated, clearly labeled, and sealed waste container.

Aqueous solutions of m-Cresol Purple should be collected in a separate, labeled liquid

waste container.

Waste Segregation:

Do not mix m-Cresol Purple waste with other incompatible chemical waste streams.

Labeling Waste Containers:

Clearly label all waste containers with "Hazardous Waste" (or as required by your

institution), the full chemical name "m-Cresol Purple," and the approximate quantity.

Consult Institutional Guidelines:

Follow your institution's specific chemical waste disposal procedures. Contact your

Environmental Health and Safety (EHS) department for guidance.

Flinn Scientific Disposal Method #26a:

For non-hazardous solid waste like m-Cresol Purple, Flinn Scientific suggests Disposal

Method #26a. This method generally involves packaging the waste for disposal in a

licensed landfill. However, it is imperative to confirm with local regulations before
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proceeding. Always consult with your EHS officer to ensure this disposal method is

appropriate for your location.

By adhering to these safety and handling protocols, laboratory professionals can confidently

work with m-Cresol Purple while maintaining a safe and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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